
Essential Guide to the Proper Disposal of tert-
Butyl N,N-diallylcarbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl N,N-diallylcarbamate

Cat. No.: B115845 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining environmental compliance. This document provides a comprehensive guide to the

proper disposal procedures for tert-Butyl N,N-diallylcarbamate (CAS RN: 151259-38-0), a

combustible liquid with irritant properties and significant environmental hazards. Adherence to

these guidelines is critical for operational safety and responsible chemical waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, it is imperative to handle tert-Butyl N,N-
diallylcarbamate with appropriate safety measures. The known hazards associated with this

compound necessitate the use of personal protective equipment (PPE) and engineering

controls to minimize exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Engineering Controls:
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All handling of tert-Butyl N,N-diallylcarbamate should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Quantitative Data and Physical Properties
The following table summarizes the key physical and safety data for tert-Butyl N,N-
diallylcarbamate, which are essential for its safe handling and disposal.

Property Value

CAS Number 151259-38-0

Molecular Formula C₁₁H₁₉NO₂

Molecular Weight 197.27 g/mol

Appearance Liquid

Boiling Point 75 °C at 1.5 mmHg

Density 0.914 g/mL at 25 °C

Flash Point 81 °C (177.8 °F) - Closed Cup[1]

Storage Class 10 - Combustible liquids[1]

Water Hazard Class (WGK) 3 (Highly hazardous to water)[1]

Hazard Statements
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.

Step-by-Step Disposal Protocol
The proper disposal of tert-Butyl N,N-diallylcarbamate must be conducted in accordance with

local, state, and federal regulations. The primary method for disposal is through a licensed

hazardous waste management facility.

1. Waste Identification and Segregation:
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tert-Butyl N,N-diallylcarbamate should be classified as a hazardous chemical waste due to

its combustible nature, irritant properties, and high water hazard classification.

Do not mix this chemical with other waste streams unless it is part of a well-understood and

documented laboratory procedure. Incompatible materials can lead to dangerous reactions.

2. Containerization and Labeling:

Collect waste tert-Butyl N,N-diallylcarbamate in a designated, properly sealed, and

chemically resistant container. The container should be in good condition and compatible

with the chemical.

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

("tert-Butyl N,N-diallylcarbamate"), the CAS number (151259-38-0), and any associated

hazard symbols (e.g., flammable, irritant, environmentally hazardous).

3. Storage of Chemical Waste:

Store the sealed waste container in a designated satellite accumulation area (SAA) or a

central hazardous waste storage area.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition and

incompatible materials.

4. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Never dispose of tert-Butyl N,N-diallylcarbamate down the drain or in regular trash.[1] Its

high water hazard classification indicates a significant risk to aquatic life and the

environment.

5. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.
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Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Carefully collect the absorbed material into a labeled hazardous waste container for

disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All

contaminated cleaning materials must also be disposed of as hazardous waste.

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the logical workflow for the handling and disposal of tert-Butyl
N,N-diallylcarbamate in a laboratory setting.
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Disposal Workflow for tert-Butyl N,N-diallylcarbamate
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Caption: Disposal workflow for tert-Butyl N,N-diallylcarbamate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b115845?utm_src=pdf-body-img
https://www.benchchem.com/product/b115845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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